Cas no 2171844-92-9 (4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo3.1.0hexan-1-ylformamido}-2-methylbutanoic acid)

• Product Name: 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo3.1.0hexan-1-ylformamido}-2-methylbutanoic acid
• CAS No: 2171844-92-9
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 6258465
• PubChem ID: 165554795
• Update Time: 2025-10-19

4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo3.1.0hexan-1-ylformamido}-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo3.1.0hexan-1-ylformamido}-2-methylbutanoic acid
• 2171844-92-9
• EN300-1547911
• 4-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)bicyclo[3.1.0]hexan-1-yl]formamido}-2-methylbutanoic acid

• Inchi： 1S/C27H30N2O5/c1-16(24(30)31)10-11-28-25(32)27-13-17(27)12-18(14-27)29-26(33)34-15-23-21-8-4-2-6-19(21)20-7-3-5-9-22(20)23/h2-9,16-18,23H,10-15H2,1H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： GTUULRXQSOODHP-UHFFFAOYSA-N
• SMILES： O=C(C12CC(CC1C2)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NCCC(C(=O)O)C

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 780
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 105Ų

Additional information on 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo3.1.0hexan-1-ylformamido}-2-methylbutanoic acid

Exploring the Potential of 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo3.1.0hexan-1-ylformamido}-2-methylbutanoic acid (CAS No. 2171844-92-9) in Modern Biomedical Research

In the rapidly evolving field of biomedical chemistry, 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo3.1.0hexan-1-ylformamido}-2-methylbutanoic acid (CAS No. 2171844-92-9) has emerged as a compound of significant interest. This molecule, characterized by its unique bicyclic structure and Fmoc-protected amino group, is increasingly studied for its potential applications in peptide synthesis, drug discovery, and targeted therapeutics. Researchers are particularly intrigued by its role in solid-phase peptide synthesis (SPPS), where its stability and reactivity make it a valuable building block.

The compound's bicyclo[3.1.0]hexane scaffold offers distinct conformational advantages, enabling precise spatial control in molecular design—a feature highly sought after in structure-activity relationship (SAR) studies. Recent publications highlight its utility in developing peptide-based inhibitors for enzymes implicated in metabolic disorders, aligning with the growing demand for precision medicine solutions. Its compatibility with Fmoc/tBu strategies further enhances its appeal to synthetic chemists working on next-generation bioconjugates.

With the rise of AI-driven drug discovery, computational studies have identified this compound as a promising candidate for protein-protein interaction modulation. Molecular docking simulations suggest its potential to bind selectively to allosteric sites, addressing a key challenge in undruggable target research. These findings correlate with increasing Google searches for terms like "constrained amino acids in drug design" and "Fmoc-protected building blocks", reflecting the scientific community's focus on innovative molecular tools.

From a synthetic perspective, the compound's methylbutanoic acid moiety provides an optimal balance between hydrophilicity and membrane permeability—a critical factor in bioavailability optimization. Recent patent analyses reveal its incorporation in prodrug formulations for enhanced tissue targeting, particularly in CNS delivery systems. This application resonates with current industry trends toward blood-brain barrier penetrating compounds, a frequently searched topic in pharmaceutical databases.

Quality control protocols for CAS 2171844-92-9 emphasize rigorous HPLC purity verification and chiral integrity assessment, given its potential as a stereospecific pharmacophore. Analytical chemists have developed specialized LC-MS methods for its characterization, addressing common user queries about complex heterocyclic analysis. The compound's stability under microwave-assisted coupling conditions also makes it relevant to high-throughput synthesis methodologies gaining traction in industrial labs.

Environmental considerations in handling Fmoc-containing compounds have led to innovations in green chemistry approaches for this material. Recent studies demonstrate successful aqueous-phase reactions with improved atom economy, responding to the pharmaceutical industry's push for sustainable synthesis—a topic generating substantial online engagement among chemistry professionals.

As research continues, 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo3.1.0hexan-1-ylformamido}-2-methylbutanoic acid stands at the intersection of multiple cutting-edge disciplines: from computational biochemistry to biomaterials engineering. Its dual functionality as both a structural constraint element and carboxylic acid handle positions it uniquely for multivalent ligand development, answering the growing need for polypharmacological agents in complex disease treatment.